2-(2-(3,4-dimethoxyphenyl)-1,1-dioxido-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[2-(3,4-dimethoxyphenyl)-1,1,4-trioxo-2,3-dihydro-1λ6,5-benzothiazepin-5-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C24H24N2O7S/c1-31-19-10-9-16(12-20(19)32-2)22-13-24(28)26(15-23(27)25-14-17-6-5-11-33-17)18-7-3-4-8-21(18)34(22,29)30/h3-12,22H,13-15H2,1-2H3,(H,25,27)
• InChI Key: GIXDXIZUDWVCIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2CC(=O)N(C3=CC=CC=C3S2(=O)=O)CC(=O)NCC4=CC=CO4)OC
• Molecular Formula: C24H24N2O7S
• Molecular Weight: 484.5 g/mol
• CAS No.: 863452-57-7

Description

2-(2-(3,4-dimethoxyphenyl)-1,1-dioxido-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C24H24N2O7S and its molecular weight is 484.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The research on related benzo[b][1,4]thiazepine derivatives involves their synthesis and detailed characterization. Nguyen et al. (2018) synthesized a new benzothiazepine derivative and determined its structure through IR, 1H-NMR, 13C-NMR, and HR-MS spectral data, highlighting the compound's potential for further chemical and biological exploration (C. T. Nguyen, H. Bui, D. H. Nguyen, 2018). Similarly, Levai et al. (2007) synthesized 3-(2-Aryl-2,3-dihydro-benzo[b][1,4]thiazepin-4-yl)chromen-2-ones by reacting 3-aryl-1-(3-coumarinyl)propen-1-ones with 2-aminothiophenol, providing valuable insights into the structural aspects of these compounds (A. Levai, J. Jekő, T. Gondos, A. Simon, G. Tóth, 2007).

Potential Applications

While the specific applications of "2-(2-(3,4-dimethoxyphenyl)-1,1-dioxido-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-(furan-2-ylmethyl)acetamide" have not been directly addressed in available literature, the research on similar compounds provides insights into the broader potential of benzothiazepine derivatives. For instance, compounds with the benzo[b][1,4]thiazepine structure have been evaluated for their antimicrobial properties, as demonstrated by Tailor et al. (2014), who synthesized substituted dibenzo[b,f][1,4]thiazepines and tested their antibacterial properties, suggesting a potential application in developing new antimicrobial agents (J. H. Tailor, Priti C. Patel, G. Malik, 2014).